Cas no 1889-67-4 (2,3-Dimethyl-2,3-diphenylbutane)

2,3-Dimethyl-2,3-diphenylbutane yes Dicumylperoxide (DCP) OfdecompositionOne of the products.Diallyl orthophthalate (DAOP) yes 2,3-dimethyl-2,3-diphenylbutane A reactive plasticizer initiated,For improving polyphenylene oxide (PPO) Processing of.

2,3-Dimethyl-2,3-diphenylbutane structure

1889-67-4 structure

Product Name:2,3-Dimethyl-2,3-diphenylbutane

CAS No:1889-67-4

Molecular Formula:C₁₈H₂₂

Molecular Weight:238.3673

MDL:MFCD00053713

CID:42147

PubChem ID:74681

2,3-Dimethyl-2,3-diphenylbutane Properties

Names and Identifiers

- (2,3-Dimethylbutane-2,3-diyl)dibenzene
- (1,1,2-Trimethyl-2-phenylpropyl)benzene
- 1,1'-[1,1,2,2-Tetramethyl-1,2-ethandiyl]bis[benzene]
- 1,1’-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-benzen
- 1,2-Diphenyltetramethylethane
- 2,3-Diphenyl-2,3-dimethylbutane alpha,alpha'-Dicumyl
- Bibenzyl, alpha,alpha,alpha',alpha'-tetramethyl-
- Butane, 2,3-dimethy-2,3-diphenyl-
- Butane, 2,3-dimethyl-2,3-diphenyl-
- Dicumyl
- Interox CC-DFB
- Perkadox 30
- SALOR-INT L170127-1EA
- 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bisbenzene
- 1,1'-(1,1,2,2-Tetramethylethylene)dibenzene
- DICUMENE
- Benzene, 1,1-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-
- 1,1′-(1,1,2,2-Tetramethylethylen)dibenzol
- (2,3-dimethyl-3-phenylbutan-2-yl)benzene
- 2,3-Dimethyl-2,3-diphenyl butane
- 2,3-diphenyl-2,3-dimethylbutane
- 2,3-diphenylbutane
- Benzene,1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis
- bis-1,1'-(1,2,2,2-tetramethyl-1,2-ethanediyl)-benzene
- Butane,2,3-dimethyl-2,3-diphenyl
- Bicumyl
- alpha,alpha'-Dicumyl
- Bibenzyl, alpha,alpha,alpha
- 2,3-diMethy-2,3-diphenylbutane
- 2,3-Dimethyl-2,3-diphenylbutane
- Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-
- .alpha.,.alpha.'-Dicumyl
- AK113986
- Bibenzyl, .alpha.,.alpha.,.alpha.',.alpha.'-tetramethyl-
- A
- ?2,3-Dimethyl-2,3-diphenylbutane
- Bibenzyl,.alpha.,.alpha.',.alpha.'-tetramethyl-
- P9AUQ66PZS
- A880483
- AKOS015899312
- DTXSID1062043
- HGTUJZTUQFXBIH-UHFFFAOYSA-N
- PD158424
- EC 217-568-2
- MFCD00053713
- HY-W087905
- FT-0687177
- AI3-23740
- CS-0128728
- 1889-67-4
- 2,3DIMETHYL-2,3-DIPHENYLBUTHAN
- 1,1'-(1,1,2,2-Tetramethyl-1,2-ethanediyl)bis[benzene]
- DS-6370
- SB67341
- NSC-34859
- A11645
- SY067156
- BAA88967
- (1,1,2-Trimethyl-2-phenylpropyl)benzene #
- EINECS 217-568-2
- Benzene,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-
- NSC34859
- 1,1,2,2-Tetramethyl-1,2-diphenylethane
- NS00002125
- Butane,3-dimethyl-2,3-diphenyl-
- NSC 34859
- 1,1'-(1,1,2,2-Tetramethyl-1,2-ethandiyl)bis(benzene)
- DTXCID9035967
- DB-003229
- +Expand
- MDL： MFCD00053713
- InChIKey： HGTUJZTUQFXBIH-UHFFFAOYSA-N
- Inchi： 1S/C18H22/c1-17(2,15-11-7-5-8-12-15)18(3,4)16-13-9-6-10-14-16/h5-14H,1-4H3
- SMILES： C(C([H])([H])[H])(C([H])([H])[H])(C1C([H])=C([H])C([H])=C([H])C=1[H])C(C([H])([H])[H])(C([H])([H])[H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

Exact Mass: 238.17200
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 0
Rotatable Bond Count: 3
Monoisotopic Mass: 238.172
Heavy Atom Count: 18
Complexity: 221
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 5.9
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 0

Experimental Properties

LogP: 4.94200
PSA: 0.00000
Refractive Index: 1.5413 (estimate)
Water Partition Coefficient: Insoluble
Boiling Point: 306.1°C at 760 mmHg
Melting Point: 90-110 ºC
Flash Point: 142.7 °C
Color/Form: 白色至黄色片
Density: 0.9859 (estimate)

2,3-Dimethyl-2,3-diphenylbutane Security Information

RTECS：MV1407370
WGK Germany：3
Safety Term：6.1
Safety Instruction： S24/25
Packing Group：I; II; III
Risk Phrases：R28
Dangerous goods sign： T+
Hazardous Material transportation number：UN 2811 6.1/PG 2
Hazard Statement： H315-H319-H335
Storage Condition：Cold storage (+4 ° C)

2,3-Dimethyl-2,3-diphenylbutane Customs Data

HS CODE：2902909090
Customs Data：

China Customs Code:
2902909090

Overview:

2902909090. Other aromatic hydrocarbons. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:2.0%. general tariff:30.0%

Declaration elements:

Product Name, component content

Summary:

2902909090 other aromatic hydrocarbons.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:2.0%.General tariff:30.0%

2,3-Dimethyl-2,3-diphenylbutane Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002HY9-10g	Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-	1889-67-4	95%	10g	$9.00	2024-06-17
A2B Chem LLC	AB15777-10g	(2,3-Dimethylbutane-2,3-diyl)dibenzene	1889-67-4	95%	10g	$9.00	2024-04-20
Aaron	AR002I6L-5g	Benzene, 1,1'-(1,1,2,2-tetramethyl-1,2-ethanediyl)bis-	1889-67-4	95%	5g	$5.00
abcr	AB492602-5 g	(2,3-Dimethylbutane-2,3-diyl)dibenzene, 95%; .	1889-67-4	95%	5g	€72.90	2023-06-15
Alichem	A019086483-1000g	(2,3-Dimethylbutane-2,3-diyl)dibenzene	1889-67-4	95%	1000g	$240.00	2023-09-02
Ambeed	A271443-5g	(2,3-Dimethylbutane-2,3-diyl)dibenzene	1889-67-4	95%	5g	$7.0	2024-08-03
Chemenu	CM184456-500g	(2,3-Dimethylbutane-2,3-diyl)dibenzene	1889-67-4	95%	500g	$153
Crysdot LLC	CD33000426-1000g	(2,3-Dimethylbutane-2,3-diyl)dibenzene	1889-67-4	95+%	1000g	$245	2024-07-18
MedChemExpress	HY-W087905-500mg	2,3-Dimethyl-2,3-diphenylbutane	1889-67-4	≥95.0%	500mg	￥500	2024-05-22
TRC	D077680-50mg	(2,3-Dimethylbutane-2,3-diyl)dibenzene	1889-67-4		50mg	$ 205.00	2022-06-06

2,3-Dimethyl-2,3-diphenylbutane Suppliers

Jiangsu Xinsu New Materials Co., Ltd

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(CAS:1889-67-4)

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Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Wednesday, 11 December 2024 17:02

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2,3-Dimethyl-2,3-diphenylbutane Related Literature

1. 645. Liquid-phase photolysis. Part I. Variation of isomer ratios with radical source in the phenylation of isopropylbenzene. Photolytic generation of phenyl radicals

J. McDonald Blair,D. Bryce-Smith,B. W. Pengilly J. Chem. Soc. 1959 3174
2. Conformations of some phenyl-substituted ethane derivatives as solutes

L. H. L. Chia,K. K. Chiu,H. H. Huang J. Chem. Soc. B 1969 1117
3. The reactions of cerium (IV) ammonium nitrate and cobalt (III) acetate with 1,2-diphenylethanes in acetic acid. Evidence against the involvement of radical cations in the side-chain oxidation of alkylbenzenes by Co(OAc)3

Enrico Baciocchi,Renzo Ruzziconi J. Chem. Soc. Chem. Commun. 1984 445
4. An infrared and Raman spectroscopic study of rotational isomerism in 2,3-dimethyl-2,3-diphenylbutane, the fluoro-, chloro-, and bromo-substituted 2,3-dimethyl-2,3-di-p-halogenophenylbutanes and 1,2-diphenyltetrachloroethane

L. H. L. Chia,H. H. Huang J. Chem. Soc. B 1970 1695
5. Organometallic compounds of the alkali metals. Part V. The non-radical decomposition of n-butyl-lithium

D. Bryce-Smith J. Chem. Soc. 1955 1712
6. 209. Formation of free radicals during the preparation of organomagnesium compounds in a hydrocarbon solvent

D. Bryce-Smith,G. F. Cox J. Chem. Soc. 1958 1050
7. Nitrous oxide reduction-coupled alkene–alkene coupling catalysed by metalloporphyrins

Shunsuke Saito,Hiro Ohtake,Naoki Umezawa,Yuko Kobayashi,Nobuki Kato,Masaaki Hirobe,Tsunehiko Higuchi Chem. Commun. 2013 49 8979
8. Hydrogen atom transfer in the oxidation of alkylbenzenesulfonates by ferrate(vi) in aqueous solutions

Jianhui Xie,Bing Li,Huijing Liu,Yijun Li,Jian-Bo He,Yanzhen Zheng,Kai-Chung Lau,Tai-Chu Lau Dalton Trans. 2021 50 715
9. 318. Organometallic compounds of the alkali metals. Part VI. Evidence for the formation of free alkyl radicals during certain Wurtz reactions. Homolytic reactions between alkyl-lithium compounds and alkyl halides

D. Bryce-Smith J. Chem. Soc. 1956 1603
10. 296. Homolytic aromatic substitution. Part XI. The phenylation of toluene, ethylbenzene, and isopropylbenzene

D. H. Hey,B. W. Pengilly,Gareth H. Williams J. Chem. Soc. 1956 1463

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